2-Ethyl-2-(4-iodo-2-pyridyl)butanenitrile

• Molecular Formula: C11H13IN2
• Molecular Weight: 300.14 g/mol
• IUPAC Name: 2-ethyl-2-(4-iodopyridin-2-yl)butanenitrile
• InChI: InChI=1S/C11H13IN2/c1-3-11(4-2,8-13)10-7-9(12)5-6-14-10/h5-7H,3-4H2,1-2H3
• InChI Key: APWQWIFGMBAVPE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#N)C1=NC=CC(=C1)I

Description

2-Ethyl-2-(4-iodo-2-pyridyl)butanenitrile is a useful research compound. Its molecular formula is C11H13IN2 and its molecular weight is 300.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude 2-(4-iodo-2-pyridyl)butanenitrile (270 mg, 0.9923 mmol) was added to a solution of iodoethane (309.6 mg, 158.8 μL, 1.985 mmol) and bis(trimethylsilyl)azanide (sodium ion (1)) (992.3 μL of 1 M, 0.9923 mmol) in toluene (2 mL) at 0° C. The solution was stirred at 0° C. for 10 minutes. Reaction mixture was diluted with water and the product extracted with dichloromethane (×3). Organic extracts were combined, dried over MgSO4, filtered and concentrated in vacuo. (297.8 mg, assumed 100% yield). LC/MS m/z 301.02 [M+H]+